Cas no 2228989-99-7 (2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol
• CAS No: 2228989-99-7
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6029949
• PubChem ID: 165631670
• Update Time: 2025-05-25

2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol
• EN300-1960915
• 2228989-99-7

• Inchi： 1S/C9H8F3NO3/c1-5-3-2-4-6(7(5)13(15)16)8(14)9(10,11)12/h2-4,8,14H,1H3
• InChI Key： JFRZVKZHZVVRCU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C)C=1[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol

Compound CAS No 2228989-99-7: 2,2,2-Trifluoro-1-(3-Methyl-2-Nitrophenyl)Ethan-1-Ol

Compound CAS No 2228989-99-7, also known as 1-(3-methyl-2-nitrophenyl)-1-hydroxypropane, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a hydroxyl-substituted ethane moiety and a nitro-substituted aromatic ring. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, polymer chemistry, and advanced materials development.

The trifluoromethyl group in the molecule contributes to its high stability and lipophilicity, while the nitrophenyl group introduces electron-withdrawing effects that can influence the reactivity of the compound in various chemical reactions. Recent studies have shown that this compound exhibits promising properties in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Its ability to act as both a nucleophile and an electrophile makes it a valuable intermediate in organic synthesis.

In terms of physical properties, CAS No 2228989-99-7 has a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for use in solution-phase reactions. The compound is also known for its stability under mild to moderate reaction conditions, although it may undergo decomposition under extreme thermal or oxidative conditions.

The synthesis of 1-(3-methyl-2-nitrophenyl)-1-hydroxypropane typically involves multi-step processes that include nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a building block for complex drug molecules. Its ability to form stable ester linkages has made it useful in the development of controlled-release drug delivery systems. Additionally, research into its use as a precursor for advanced polymers has shown promise in creating materials with enhanced mechanical and thermal properties.

Recent studies have also explored the use of CAS No 2228989-99-7 in green chemistry applications. For example, it has been employed as a catalyst in asymmetric synthesis reactions, demonstrating high enantioselectivity under mild reaction conditions. This has opened new avenues for the production of chiral compounds with high optical purity.

In conclusion, CAS No 2228989-99-7, or 1-(3-methyl-2-nitrophenyl)-1-hydroxypropane, is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in areas such as drug discovery, polymer science, and green chemistry.